Cas no 1805217-17-7 (4',5'-Bis(trifluoromethyl)-2'-formylacetophenone)

4',5'-Bis(trifluoromethyl)-2'-formylacetophenone is a specialized organic compound featuring both a formyl and an acetyl functional group on an aromatic ring substituted with two trifluoromethyl groups. The presence of electron-withdrawing trifluoromethyl groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and advanced materials. Its structural features allow for selective functionalization at the formyl or acetyl positions, enabling diverse derivatization pathways. The compound’s high purity and stability under standard conditions ensure reliable performance in demanding reactions, such as nucleophilic additions or cross-coupling processes. Its unique properties make it suitable for applications requiring precise molecular modifications.
4',5'-Bis(trifluoromethyl)-2'-formylacetophenone structure
1805217-17-7 structure
Product Name:4',5'-Bis(trifluoromethyl)-2'-formylacetophenone
CAS No:1805217-17-7
MF:C11H6F6O2
MW:284.154564380646
CID:4964030
Update Time:2025-05-21

4',5'-Bis(trifluoromethyl)-2'-formylacetophenone Chemical and Physical Properties

Names and Identifiers

    • 4',5'-Bis(trifluoromethyl)-2'-formylacetophenone
    • Inchi： 1S/C11H6F6O2/c1-5(19)7-3-9(11(15,16)17)8(10(12,13)14)2-6(7)4-18/h2-4H,1H3
    • InChI Key： ZSURWGMHSRWPEH-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C(C)=O)C(C=O)=CC=1C(F)(F)F)(F)F

Computed Properties

  • Exact Mass: 284.02719840 g/mol
  • Monoisotopic Mass: 284.02719840 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 34.1
  • Molecular Weight: 284.15

4',5'-Bis(trifluoromethyl)-2'-formylacetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014000719-1g
4',5'-Bis(trifluoromethyl)-2'-formylacetophenone
 1805217-17-7 97%
1g
 1,504.90 USD 2021-06-22

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